Cas no 24937-78-8 (Poly(Ethylene-Vinyl Acetate))

• Product Name: Poly(Ethylene-Vinyl Acetate)
• CAS No: 24937-78-8
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00133996
• CID: 52593
• PubChem ID: 24867359
• Update Time: 2026-05-19

Poly(Ethylene-Vinyl Acetate) Chemical and Physical Properties

Names and Identifiers

• EVA
• VAE
• Poly(ethylene-co-vinyl acetate)
• Acetic Acid Ethenyl Ester, Polymer with Ethene
• Ethylene-vinyl acetate copolymer
• Ethylene-vinyl acetate copolymer resin
• Ethylene-vinyl acetate latex
• Ethylene-vinyl acetate molding resin
• Ethylene Vinyl Acetate
• Redispersible emulsion powder (RDP)
• Ethylene
• EVA 1802
• EVA COPOLYME
• INJECATABLE EVA COPOLYMER
• PEVAC
• VA COPOLYMER
• vinyl acetate copolymer
• Vinylacetate,ethenepolymer
• 武汉EVA乳液生产厂家
• EV
• Ethylene/vinyl acetate copolymer
• RDP
• Redispersible emulsion powder
• Redispersible latex powder with good fluidity
• High strength redispersible latex powder
• Styrene-acrylic latex
• NS00128931
• HDERJYVLTPVNRI-UHFFFAOYSA-N
• SCHEMBL5527
• 104912-80-3
• ethene;ethenyl acetate
• 24937-78-8
• Acetic acid ethenyl ester, polymer with etheneOTHER CA INDEX NAMES:Ethene, polymer with ethenyl acetate
• vinyl acetate 18 wt. %,melt index 2.5 g/10 min(190 inverted exclamation markaC/2.16kg)
• ETHYLENE; VINYL ACETATE
• Poly(Ethylene-Vinyl Acetate)

• MDL： MFCD00133996
• Inchi： 1S/C4H6O2.C2H4/c1-3-6-4(2)5;1-2/h3H,1H2,2H3;1-2H2
• InChI Key： HDERJYVLTPVNRI-UHFFFAOYSA-N
• SMILES： O(C=C)C(C)=O.C=C

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: White or yellowish powdery or granular material.
• Density: 0.94 g/mL at 25 °C
• Melting Point: 87 °C
• Boiling Point: 170.6ºC at 760mmHg
• Flash Point: 260℃
• Solubility: toluene, THF, and MEK: soluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, bases.
• PSA: 26.30000
• LogP: 1.49520
• Solubility: Soluble in toluene
• Vapor Pressure: No data available

Poly(Ethylene-Vinyl Acetate) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R40: limited evidence for its carcinogenic role.
• Safety Instruction： S24/25
• RTECS：000000041485
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R40
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on Poly(Ethylene-Vinyl Acetate)

Introduction to Poly(Ethylene-Vinyl Acetate) and Its Applications

Poly(Ethylene-Vinyl Acetate), commonly known by its CAS number 24937-78-8, is a versatile polymer that has garnered significant attention in the field of materials science and industrial applications. This thermoplastic polymer is a copolymer of ethylene and vinyl acetate, and it exhibits a unique combination of properties that make it suitable for a wide range of uses. The balance between the ethylene and vinyl acetate components can be tailored to achieve specific characteristics, such as flexibility, durability, and resistance to environmental factors.

The chemical structure of Poly(Ethylene-Vinyl Acetate) consists of repeating units of ethylene and vinyl acetate, which contribute to its amorphous nature. This amorphous structure allows the polymer to exhibit a degree of transparency and flexibility that is not commonly found in other thermoplastics. The presence of the vinyl acetate group also imparts hydrophobic properties, making it an excellent material for applications where water resistance is crucial.

In recent years, Poly(Ethylene-Vinyl Acetate) has been extensively studied for its potential in various industries, including packaging, construction, and automotive. One of the most notable applications is in the production of films and coatings that require high clarity and barrier properties. These films are often used in food packaging to extend shelf life by providing an effective barrier against moisture and oxygen.

Moreover, Poly(Ethylene-Vinyl Acetate) is finding increasing use in the medical field. Its biocompatibility and hypoallergenic properties make it an ideal material for medical devices such as catheters, tubing, and surgical films. Research has also shown that modifications to the polymer can enhance its compatibility with biological tissues, opening up new possibilities for tissue engineering applications.

The environmental impact of Poly(Ethylene-Vinyl Acetate) is another area of active research. While traditional plastics are known for their non-biodegradable nature, efforts are being made to develop more sustainable versions of this polymer. One approach involves incorporating biodegradable additives into the polymer matrix to improve its environmental footprint. Additionally, research into recycling methods for Poly(Ethylene-Vinyl Acetate) has yielded promising results, suggesting that this material can be effectively reused without significant loss of quality.

Recent advancements in nanotechnology have also opened new avenues for the application of Poly(Ethylene-Vinyl Acetate). By incorporating nanoscale fillers such as clay or carbon nanotubes, the mechanical properties of the polymer can be significantly enhanced. These nanocomposites exhibit improved strength, stiffness, and thermal stability, making them suitable for high-performance applications in industries such as aerospace and automotive.

The role of Poly(Ethylene-Vinyl Acetate) in energy storage devices is another emerging field of interest. Its ability to act as a dielectric material makes it a candidate for use in capacitors and batteries. Researchers are exploring ways to optimize its properties for these applications, with the goal of developing more efficient and durable energy storage solutions.

In conclusion, Poly(Ethylene-Vinyl Acetate) is a multifunctional polymer with a broad spectrum of applications across various industries. Its unique combination of properties, coupled with ongoing research into its modifications and sustainable practices, ensures that it will remain a key material in the future. As new research continues to uncover its potential, we can expect to see even more innovative uses for this versatile polymer emerge.